![molecular formula C15H16N4O3 B4305414 1-[2-(4-nitro-1H-pyrazol-1-yl)propanoyl]-1,2,3,4-tetrahydroquinoline](/img/structure/B4305414.png)
1-[2-(4-nitro-1H-pyrazol-1-yl)propanoyl]-1,2,3,4-tetrahydroquinoline
Overview
Description
1-[2-(4-nitro-1H-pyrazol-1-yl)propanoyl]-1,2,3,4-tetrahydroquinoline, also known as NPPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. NPPB is a potent inhibitor of chloride channels and has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
1-[2-(4-nitro-1H-pyrazol-1-yl)propanoyl]-1,2,3,4-tetrahydroquinoline inhibits chloride channels by binding to the channel pore and blocking the passage of chloride ions. This compound has been shown to be a non-specific inhibitor of chloride channels, blocking both voltage-gated and ligand-gated channels. The mechanism of action of this compound has been extensively studied and is well understood.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects due to its inhibition of chloride channels. This compound has been shown to inhibit cell volume regulation, neurotransmitter release, and ion transport. This compound has also been shown to have anti-inflammatory effects by inhibiting the release of cytokines and chemokines.
Advantages and Limitations for Lab Experiments
1-[2-(4-nitro-1H-pyrazol-1-yl)propanoyl]-1,2,3,4-tetrahydroquinoline has several advantages for lab experiments. It is a potent inhibitor of chloride channels and has been extensively studied for its mechanism of action. This compound is also relatively easy to synthesize and purify. However, this compound has several limitations for lab experiments. It is a non-specific inhibitor of chloride channels, which can make it difficult to study specific channels. This compound can also have off-target effects on other ion channels and transporters.
Future Directions
There are several future directions for research on 1-[2-(4-nitro-1H-pyrazol-1-yl)propanoyl]-1,2,3,4-tetrahydroquinoline. One area of research is the development of more specific inhibitors of chloride channels. Another area of research is the study of the effects of this compound on specific cell types and tissues. This compound has also been studied for its potential therapeutic applications, including as an anti-inflammatory agent and as a potential treatment for cystic fibrosis. Further research is needed to fully understand the potential applications of this compound in scientific research and medicine.
Conclusion
In conclusion, this compound is a potent inhibitor of chloride channels that has been extensively studied for its potential applications in scientific research. This compound has a variety of biochemical and physiological effects and has been shown to have anti-inflammatory properties. While this compound has several advantages for lab experiments, it also has limitations due to its non-specific inhibition of chloride channels. Further research is needed to fully understand the potential applications of this compound in scientific research and medicine.
Scientific Research Applications
1-[2-(4-nitro-1H-pyrazol-1-yl)propanoyl]-1,2,3,4-tetrahydroquinoline has been widely used in scientific research due to its potent inhibitory effects on chloride channels. Chloride channels play a crucial role in a variety of physiological processes, including cell volume regulation, neurotransmitter release, and ion transport. This compound has been shown to inhibit chloride channels in a variety of cell types, including epithelial cells, smooth muscle cells, and neurons.
properties
IUPAC Name |
1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-nitropyrazol-1-yl)propan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O3/c1-11(18-10-13(9-16-18)19(21)22)15(20)17-8-4-6-12-5-2-3-7-14(12)17/h2-3,5,7,9-11H,4,6,8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKQDGHYDOOGXII-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCCC2=CC=CC=C21)N3C=C(C=N3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.